116-02-9(3,3,5-Trimethylcyclohexanol),TMC

3,3,5-Trimethylcyclohexanol Properties

Names and Identifiers

- 3,3,5-Trimethylcyclohexanol
- 3,3,5-Trimethyl-1-cyclohexanol
- Cyclonol
- 3,3,5-Trimethylcyclohexanol (cis- and trans- mixture)
- 3,3,5-Trimethylcyclohexan-1-ol
- 3,3,5-trimethyl
- 3,3,5-TRIMETHYLCYCLOHEXANE
- 3,3,5-trimethyl-cyclohexanol
- 3,5,5-Trimethylcyclohexanol
- cis-3,3,5-TriMethylcyclohexanol
- Dihydroisophenol
- dihydro-isophoro
- DIHYDROISOPHOROL
- HOMOMENTHOL
- Isophorol,dihydro
- M-HOMOMENTHOL
- TMC
- trimethylcyclohexanol
- Isophorol, dihydro-
- +Expand
- MDL： MFCD00019378
- InChIKey： BRRVXFOKWJKTGG-UHFFFAOYSA-N
- Inchi： 1S/C9H18O/c1-7-4-8(10)6-9(2,3)5-7/h7-8,10H,4-6H2,1-3H3
- SMILES： OC1CC(C)(C)CC(C)C1

Computed Properties

Exact Mass: 142.13600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 142.135765
Heavy Atom Count: 10
Complexity: 118
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.19350
PSA: 20.23000
Refractive Index: 1.4559 (estimate)
Water Partition Coefficient: 1.8 g/L (20 ºC)
Boiling Point: 86°C/10mmHg(lit.)
Melting Point: 32.0 to 36.0 deg-C
Flash Point: 81 ºC
FEMA: 3962
Color/Form: Colorless liquid.
Solubility: Not determined
Density: 0.86

3,3,5-Trimethylcyclohexanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000HWD-5g	Cyclohexanol, 3,3,5-trimethyl-	116-02-9	95%	5g	$27.00
A2B Chem LLC	AA22397-5g	3,3,5-Trimethylcyclohexanol	116-02-9	95%	5g	$12.00	2024-04-20
Aaron	AR000I4P-5g	Cyclohexanol, 3,3,5-trimethyl-	116-02-9	90%	5g	$5.00
abcr	AB143319-25 g	3,3,5-Trimethylcyclohexanol (cis- and trans- mixture), 90%; .	116-02-9	90%	25g	€51.40	2023-06-24
Ambeed	A105571-500g	3,3,5-Trimethylcyclohexanol	116-02-9	98%	500g	$157.0
Apollo Scientific	OR953657-10g	3,3,5-Trimethylcyclohexanol	116-02-9	98%	10g	£15.00	2024-07-28
Chemenu	CM202226-500g	3,3,5-Trimethylcyclohexan-1-ol	116-02-9	98%	500g	$153
City Chemical	M883-100GM	1-Methyl-3-dimethylcyclohexanol	116-02-9		100gm	$56.15	2023-09-19
Enamine	EN300-18641-0.05g	3,3,5-trimethylcyclohexan-1-ol	116-02-9		0.05g	$19.0	2023-09-18
Fluorochem	046887-1g	3,3,5-Trimethylcyclohexanol	116-02-9	95%	1g	￡10.00	2022-03-01

3,3,5-Trimethylcyclohexanol Synthesis

Synthetic Circuit 1

78-59-1

116-02-9

873-94-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran ; 2 h, 2 MPa, 298 K

Reference

Study on the selective hydrogenation of isophorone

Xu, Lei; et al, RSC Advances, 2021, 11(8), 4465-4471

Synthetic Circuit 2

78-59-1

116-02-9

873-94-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium , 1820898-31-4 Solvents: Hexane ; 16 h, 10 atm, 25 °C

Reference

New Route to Stabilize Ruthenium Nanoparticles with Non-Isolable Chiral N-Heterocyclic Carbenes

Martinez-Prieto, Luis Miguel; et al, Chemistry - A European Journal, 2015, 21(48), 17495-17502

Synthetic Circuit 3

78-59-1

116-02-9

873-94-9

Reaction Conditions

1.1 Reagents: Ammonium chloride Solvents: Water ; 60 min, rt

Reference

Ultrasound-assisted electrocatalytic hydrogenation in water

Angela da Paz, Josinete; et al, Applied Catalysis, 2018, 550, 245-255

3,3,5-Trimethylcyclohexanol Raw materials

Isophorone

3,3,5-Trimethylcyclohexanol Preparation Products

3,3,5-Trimethylcyclohexanol Suppliers

Changsha Chemoway Imp&Exp Co.,Ltd

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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3,3,5-Trimethylcyclohexanol Related Literature

1. cycloHexane derivatives. Part I. Preparation of cis- and trans-3 : 3 : 5-trimethylcyclohexanol and proof of configuration

E. G. Peppiatt,R. J. Wicker J. Chem. Soc. 1955 3122
2. Intramolecular [4+2] versus[2+2] cycloadditions in P–X–P-linked biphospholes (X = O, S)

Matthew P. Duffy,Yuhan Lin,Liow Yu Ting,Fran?ois Mathey New J. Chem. 2011 35 2001
3. Sustainable electroorganic synthesis of lignin-derived dicarboxylic acids

Anna Lisa Rauen,Frank Weinelt,Siegfried R. Waldvogel Green Chem. 2020 22 5956
4. Self-association of cyclohexanols in inert solvents. Apparent heat capacities of cyclohexanol and substituted cyclohexanols in n-heptane and n-decane

Luis M. Trejo,Silvia Pérez-Casas,Miguel Costas,Donald Patterson J. Chem. Soc. Faraday Trans. 1991 87 1739
5. Preparation and application of surface activated Si-MCM-41 and SBA-16 as reusable supports for reduction of cyclic ketones with preferential stereoselectivity

Haribandhu Chaudhuri,Subhajit Dash,Ashis Sarkar RSC Adv. 2016 6 99444
6. Study on the selective hydrogenation of isophorone

Lei Xu,Shaoyin Sun,Xing Zhang,Haofei Gao,Wei Wang RSC Adv. 2021 11 4465
7. 424. Cyclohexane derivatives. Part II. The mechanism of catalytic hydrogenation of cyclic compounds

R. J. Wicker J. Chem. Soc. 1956 2165
8. Zirconocene-catalyzed direct (trans)esterification of acyl acids (esters) and alcohols in a strict 1?:?1 ratio under solvent-free conditions

Zhi Tang,Qiutao Jiang,Lifen Peng,Xinhua Xu,Jie Li,Renhua Qiu,Chak-Tong Au Green Chem. 2017 19 5396
9. Graphene-supported Pd nanoparticles: microwave-assisted synthesis and as microwave-active selective hydrogenation catalysts

Jing-He Yang,Ding Ma RSC Adv. 2013 3 10131
10. Iridium-catalyzed highly stereoselective deoxygenation of tertiary cycloalkanols: stereoelectronic insights and synthetic applications

Tingting Wang,Yang Chen,Ning Chen,Jiaxi Xu,Zhanhui Yang Org. Biomol. Chem. 2021 19 9004

Cas no 116-02-9 (3,3,5-Trimethylcyclohexanol)

3,3,5-Trimethylcyclohexanol Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,3,5-Trimethylcyclohexanol Price

3,3,5-Trimethylcyclohexanol Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

3,3,5-Trimethylcyclohexanol Raw materials

3,3,5-Trimethylcyclohexanol Preparation Products

3,3,5-Trimethylcyclohexanol Suppliers

3,3,5-Trimethylcyclohexanol Related Literature

Related Categories

116-02-9 (3,3,5-Trimethylcyclohexanol) Related Products